Cas no 31697-20-8 (1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)-)
31697-20-8 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)-
CAS No:31697-20-8
MF:C4H5N3O2S
MW:159.166398763657
CID:323512
PubChem ID:273248
Update Time:2025-04-19
1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)-
- 5-(METHYLTHIO)-6-AZAURACIL
- 6-methylsulfanyl-2H-1,2,4-triazine-3,5-dione
- 6-(methylsulfanyl)-1,2,4-triazine-3,5(2H,4H)-dione
- 6-methylsulfanyl-2H-[1,2,4]triazine-3,5-dione
- NSC118348
- 31697-20-8
- AKOS006230645
- DTXSID80297815
- SCHEMBL6249076
- FT-0692635
- NSC-118348
- 6-(Methylthio)-1,2,4-triazine-3,5(2H,4H)-dione
-
- Inchi: 1S/C4H5N3O2S/c1-10-3-2(8)5-4(9)7-6-3/h1H3,(H2,5,7,8,9)
- InChI Key: CFJBQECTMGMNGA-UHFFFAOYSA-N
- SMILES: S(C)C1C(NC(NN=1)=O)=O
Computed Properties
- Exact Mass: 159.01000
- Monoisotopic Mass: 159.01024758g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 95.9Ų
Experimental Properties
- PSA: 103.91000
- LogP: -0.81990
1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)- Customs Data
- HS CODE:2933699090
- Customs Data:
China Customs Code:
2933699090Overview:
2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%
1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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